Cas no 1069-62-1 ((2-Acetyl-4-methylpentyl)trimethylammonium Iodide)

(2-Acetyl-4-methylpentyl)trimethylammonium Iodide Properties

Names and Identifiers

• (2-Acetyl-4-methylpentyl)trimethylammonium Iodide
• 3-((dimethylamino)methyl)-5-methylhexan-2-one methiodide
• 2-acetyl-N,N,N,4-tetraMethylpentan-1-aMiniuM iodide
• AKOS030627648
• SY127415
• trimethyl[2-(2-methylpropyl)-3-oxobutyl]azanium iodide
• 2-acetyl-N,N,N,4-tetramethylpentan-1-aminium iodide
• 2-Acetyl-4-methylpentyl)trimethylammonium iodide
• (2-Acetyl-4-methylpentyl)-trimethylazanium;iodide
• 2-Acetyl-N,N,N,4-tetramethylpentan-l-aminium iodide
• 1069-62-1
• DB-323672
• 2-Acetyl-N,N,N,4-tetramethyl-1-pentanaminium Iodide;
• QCTKXTXHDRLVAT-UHFFFAOYSA-M
• (2-Acetyl-4-methyl-pentyl)-trimethyl-ammonium iodide
• 2-acetyl-N,N,N,4-tetramethyl-1-pentanaminium iodide
• CS-0023420
• 2-acetyl-N,N,N,4-tetramethylpentan-1-aminiumiodide
• SCHEMBL234392
• AS-68128
• 2-acetyl-N,N,N,4-tetramethylpentan-1-aminium iodide salt
• (2-Acetyl-4-methyl-pentyl)-trimethyl-ammonium
• MFCD28143141
• (2-Acetyl-4-Methylpentyl)triMethylaMMoniuM Iodide
• +Expand

• MDL： MFCD28143141
• InChIKey： QCTKXTXHDRLVAT-UHFFFAOYSA-M
• Inchi： InChI=1S/C11H24NO.HI/c1-9(2)7-11(10(3)13)8-12(4,5)6;/h9,11H,7-8H2,1-6H3;1H/q+1;/p-1
• SMILES： CC(C)CC(C[N+](C)(C)C)C(=O)C.[I-]

Computed Properties

• Exact Mass: 313.09026g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 313.09026g/mol
• Heavy Atom Count: 14
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 180-181 ºC